Cas no 42872-79-7 (3-Iodo-4-methylbenzonitrile)
3-Iodo-4-methylbenzonitrile structure
Product Name:3-Iodo-4-methylbenzonitrile
CAS No:42872-79-7
MF:C8H6IN
MW:243.044414043427
MDL:MFCD06797817
CID:328084
PubChem ID:24883192
Update Time:2025-04-19
3-Iodo-4-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-methylbenzonitrile
- 3-iodo-4-methylbenzamidine
- Benzonitrile,3-iodo-4-methyl-
- CS-0119963
- 42872-79-7
- YGXPQBKQVKASBM-UHFFFAOYSA-N
- FT-0741331
- MFCD06797817
- SCHEMBL171718
- 3-iodo-4-methyl-benzonitrile
- DTXSID10478155
- AKOS015889306
- PS-11831
- F82669
- 3-Iodo-4-methylbenzonitrile, 97%
- DB-027526
- DTXCID80428965
-
- MDL： MFCD06797817
- Inchi： 1S/C8H6IN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,1H3
- InChI Key： YGXPQBKQVKASBM-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C=CC=1C
Computed Properties
- Exact Mass: 242.95400
- Monoisotopic Mass: 242.95450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: solid
- Density: 1.789
- Melting Point: 55-58 °C (lit.)
- Boiling Point: 289.306°C at 760 mmHg
- Flash Point: 128.768°C
- Refractive Index: 1.639
- PSA: 23.79000
- LogP: 2.47128
- Solubility: Not available
3-Iodo-4-methylbenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： 36/37
-
Hazardous Material Identification：
- Risk Phrases：R22
3-Iodo-4-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Iodo-4-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013033374-250mg |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 97% | 250mg |
$480.00 | 2023-09-01 | |
| Alichem | A013033374-500mg |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 97% | 500mg |
$855.75 | 2023-09-01 | |
| Alichem | A013033374-1g |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 97% | 1g |
$1504.90 | 2023-09-01 | |
| abcr | AB531697-1 g |
3-Iodo-4-methylbenzonitrile; . |
42872-79-7 | 1g |
€63.10 | 2023-02-01 | ||
| abcr | AB531697-5 g |
3-Iodo-4-methylbenzonitrile; . |
42872-79-7 | 5g |
€107.60 | 2023-02-01 | ||
| Apollo Scientific | OR40274-1g |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 1g |
£13.00 | 2024-05-26 | ||
| Apollo Scientific | OR40274-5g |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 5g |
£38.00 | 2024-05-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 642401-25G |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 25g |
¥2371.82 | 2023-12-01 | ||
| eNovation Chemicals LLC | D304652-25g |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 95% | 25g |
$1390 | 2024-05-24 | |
| TRC | I737290-1g |
3-Iodo-4-methylbenzonitrile |
42872-79-7 | 1g |
$ 50.00 | 2022-06-04 |
3-Iodo-4-methylbenzonitrile Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
42872-79-7 (3-Iodo-4-methylbenzonitrile) Related Products
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- 1227311-09-2(4-Iodo-3,5-dimethylbenzonitrile)
- 42872-85-5(4-Iodo-3-methylbenzonitrile)
- 4387-36-4(2-Iodobenzonitrile)
- 18870-14-9(2-iodo-terephthalonitrile)
- 81725-16-8(2-iodobenzene-1,3-dicarbonitrile)
- 79887-24-4(2,5-Diiodobenzonitrile)
- 52107-70-7(2-Iodo-3-methylbenzonitrile)
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